2-[4-(4-biphenylyl)-1,3-thiazol-2-yl]-3-(1-naphthyl)acrylonitrile

• IUPAC Name: (E)-3-naphthalen-1-yl-2-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C28H18N2S/c29-18-25(17-24-11-6-10-22-9-4-5-12-26(22)24)28-30-27(19-31-28)23-15-13-21(14-16-23)20-7-2-1-3-8-20/h1-17,19H/b25-17+
• InChI Key: COBWHQCRLCSRKO-KOEQRZSOSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CSC(=N3)C(=CC4=CC=CC5=CC=CC=C54)C#N
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CSC(=N3)/C(=C/C4=CC=CC5=CC=CC=C54)/C#N
• Molecular Formula: C28H18N2S
• Molecular Weight: 414.5 g/mol

Description

2-[4-(4-biphenylyl)-1,3-thiazol-2-yl]-3-(1-naphthyl)acrylonitrile, commonly known as BPTAA, is a novel fluorescent probe that has been widely used in scientific research for its unique properties. BPTAA is a small molecule that can be easily synthesized using various methods.

Mechanism of Action

BPTAA binds to amyloid fibrils and other protein aggregates through hydrophobic interactions and pi-pi stacking interactions. BPTAA has a high binding affinity for amyloid fibrils, making it a valuable tool for studying protein aggregation. BPTAA can also be used to monitor the formation and growth of amyloid fibrils in real-time.
Biochemical and Physiological Effects:
BPTAA has no known biochemical or physiological effects. BPTAA is a small molecule that does not interact with cellular components, making it a valuable tool for studying protein aggregation and other cellular processes without interfering with normal cellular functions.

Advantages and Limitations for Lab Experiments

BPTAA has several advantages for lab experiments, including its high binding affinity for amyloid fibrils, its ability to selectively bind to protein aggregates, and its fluorescent properties, which allow for real-time monitoring of protein aggregation. However, BPTAA has some limitations, including its limited solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for BPTAA research, including the development of new synthesis methods to improve yield and purity, the modification of BPTAA to improve solubility and reduce toxicity, and the application of BPTAA in new areas of research, including drug discovery and diagnostics. Additionally, BPTAA can be used in combination with other probes and imaging techniques to provide a more comprehensive understanding of protein aggregation and its role in disease.

Synthesis Methods

BPTAA can be synthesized using various methods, including the Knoevenagel condensation reaction and the Suzuki-Miyaura coupling reaction. The Knoevenagel condensation reaction involves the reaction between 2-thiazolyl aldehyde and 1-naphthyl acetonitrile in the presence of a base and a catalyst. The Suzuki-Miyaura coupling reaction involves the reaction between 4-biphenylylboronic acid and 3-(1-naphthyl)acrylonitrile in the presence of a palladium catalyst.

Scientific Research Applications

BPTAA has been widely used in scientific research for its unique fluorescent properties. BPTAA can selectively bind to amyloid fibrils and other protein aggregates, making it a valuable tool for studying protein aggregation and its role in various diseases, including Alzheimer's disease, Parkinson's disease, and Huntington's disease. BPTAA has also been used to study the structure and function of various proteins, including enzymes and receptors.